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Introduction

Nidurufin is a polyketide-derived anthraquinone, a class of secondary metabolites known for
their diverse biological activities. It is primarily recognized as a key intermediate in the
biosynthetic pathway of aflatoxins, a group of mycotoxins produced by fungi of the Aspergillus
genus, notably Aspergillus nidulans.[1][2] The structural elucidation and chemical synthesis of
Nidurufin are crucial for understanding the intricate mechanisms of aflatoxin biosynthesis and
for developing potential inhibitors of this pathway to mitigate mycotoxin contamination in
agriculture and food products. This guide provides a comprehensive overview of the chemical
structure, properties, and relevant experimental data for Nidurufin.

Chemical Structure and Properties

Nidurufin is a complex molecule characterized by a fused ring system. Its core is an
anthraquinone structure, which is further elaborated with a dihydrobisfuran moiety. The
stereochemistry of the molecule, particularly at the C-2' hydroxyl group, has been a subject of
significant research as it is critical to its role in the biosynthetic conversion to subsequent
intermediates in the aflatoxin pathway.[1]

General and Spectroscopic Data for Nidurufin
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Property Value Reference
Molecular Formula C20H160s [3]
Molecular Mass 384.34 g/mol [3]
CAS Registry Number 28458-23-3 [3]

IUPAC Name

2,6-Epoxy-2H-anthra[2,3-
bloxocin-8,13-dione, 3,4,5,6-
tetrahydro-5,7,9,11-
tetrahydroxy-2-methyl-,
(2S,5S,6R)-

[3]

InChl

InChI=1S/C20H1608/c1-20-3-
2-10(22)19(28-20)15-12(27-
20)6-9-14(18(15)26)17(25)13-
8(16(9)24)4-7(21)5-
11(13)23/h4-6,10,19,21-
23,26H,2-
3H2,1H3/t10-,19-,20+/m0/s1

[3]

InChlKey

JIXUKZWOMSARJIK-
UUADDVKTSA-N

[3]

Canonical SMILES

0=C1C=2C=C(0)C=C(0)C2C(
=0)C3=C(0)C4=C(OC5(0C4C
(0)CC5)C)C=C13

[3]

Note: Detailed, tabulated NMR and mass spectrometry data for Nidurufin are not readily

available in the public domain literature. The information provided is based on foundational

chemical databases and biosynthetic studies.

Biosynthetic Pathway of Aflatoxin Involving

Nidurufin

Nidurufin is a critical intermediate in the complex biosynthetic pathway of aflatoxins. The

pathway begins with acetate and proceeds through a series of polyketide and anthraquinone

intermediates. Nidurufin is formed from the hydroxylation of averufin. The specific
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stereochemistry of Nidurufin is essential for the subsequent enzymatic rearrangement that
leads to the formation of versicolorin A, a precursor to the highly toxic aflatoxins.[1]

Click to download full resolution via product page
Figure 1. Simplified biosynthetic pathway of Aflatoxin B1 highlighting the position of Nidurufin.

Experimental Protocols

Detailed experimental protocols for the total synthesis of Nidurufin are described in the
chemical literature. The synthesis is a multi-step process often involving the construction of the
anthraquinone core followed by the stereoselective formation of the dihydrobisfuran ring
system. Due to the complexity and limited availability of detailed public protocols, a generalized
workflow for the synthesis of related precursors is presented below.

General Workflow for the Synthesis of Aflatoxin
Precursors

The synthesis of complex natural products like Nidurufin and its precursors typically involves a
series of strategic chemical transformations. A general workflow is outlined below.
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Starting Materials
(e.g., substituted phenols/quinones)

Construction of Anthraquinone Core
(e.g., Diels-Alder, Friedel-Crafts)

!

Side Chain Installation
(e.g., Grignard reaction, Wittig reaction)

!

Functional Group Manipulations
(e.g., protection/deprotection, oxidation/reduction)

!

Stereoselective Cyclization
(Formation of dihydrobisfuran ring)

!

Purification
(e.g., chromatography)

!

Structural Characterization
(NMR, MS, X-ray crystallography)

Target Molecule
(e.g., Nidurufin)
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Figure 2. Generalized workflow for the total synthesis of Nidurufin and related aflatoxin
precursors.

Conclusion

Nidurufin remains a molecule of significant interest to chemists and biologists due to its central
role in the biosynthesis of aflatoxins. While its fundamental chemical properties are well-
documented, further research providing detailed spectroscopic and crystallographic data would
be invaluable to the scientific community. The continued study of Nidurufin and its analogs will
undoubtedly contribute to the development of novel strategies to combat mycotoxin
contamination and may also unveil new avenues for drug discovery based on the
anthraquinone scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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